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Compound of Interest

Compound Name: Morpheridine

Cat. No.: B13415942 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Morpheridine, also known as morpholinoethylnorpethidine, is a potent opioid analgesic and a

4-phenylpiperidine derivative related to pethidine (meperidine).[1] Its accurate quantification in

biological matrices such as plasma and urine is essential for pharmacokinetic,

pharmacodynamic, and forensic studies. This application note describes a robust and sensitive

method for the determination of Morpheridine in human plasma using liquid chromatography

with tandem mass spectrometry (LC-MS/MS).

The method utilizes a simple protein precipitation for sample preparation and a stable isotope-

labeled internal standard to ensure accuracy and precision. The chromatographic and mass

spectrometric conditions are optimized for the selective and sensitive detection of

Morpheridine.

Quantitative Data Summary
The following tables summarize the expected performance characteristics of a validated LC-

MS/MS assay for Morpheridine.

Table 1: LC-MS/MS Method Parameters
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Parameter Value

Liquid Chromatography

Column C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient 5% B to 95% B over 5 minutes

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Mass Spectrometry

Ionization Mode Positive Electrospray Ionization (ESI+)

Acquisition Mode Multiple Reaction Monitoring (MRM)

Precursor Ion (Morpheridine) m/z 347.2

Product Ions (Morpheridine) m/z 114.1, m/z 232.1

Precursor Ion (IS) m/z 253.2 (Pethidine-d5)

Product Ion (IS) m/z 179.2 (Pethidine-d5)

Table 2: Method Validation Summary
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Parameter Result

Linearity Range 1 - 1000 ng/mL

Correlation Coefficient (r²) > 0.995

Lower Limit of Quantification (LLOQ) 1 ng/mL

Intra-day Precision and Accuracy (n=6)

LLOQ (1 ng/mL) Precision: < 15%, Accuracy: 85-115%

Low QC (3 ng/mL) Precision: < 15%, Accuracy: 85-115%

Mid QC (100 ng/mL) Precision: < 15%, Accuracy: 85-115%

High QC (800 ng/mL) Precision: < 15%, Accuracy: 85-115%

Inter-day Precision and Accuracy (n=18, 3 days)

LLOQ (1 ng/mL) Precision: < 15%, Accuracy: 85-115%

Low QC (3 ng/mL) Precision: < 15%, Accuracy: 85-115%

Mid QC (100 ng/mL) Precision: < 15%, Accuracy: 85-115%

High QC (800 ng/mL) Precision: < 15%, Accuracy: 85-115%

Matrix Effect 90 - 110%

Recovery > 85%

Experimental Protocols
1. Materials and Reagents

Morpheridine analytical standard

Pethidine-d5 (Internal Standard, IS)

LC-MS grade acetonitrile, methanol, and water

Formic acid (LC-MS grade)
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Human plasma (with anticoagulant, e.g., K2EDTA)

2. Standard and Quality Control (QC) Sample Preparation

Stock Solutions (1 mg/mL): Prepare stock solutions of Morpheridine and Pethidine-d5 in

methanol.

Working Standard Solutions: Prepare working standard solutions of Morpheridine by serial

dilution of the stock solution with 50:50 methanol:water to prepare calibration standards.

Internal Standard Working Solution (100 ng/mL): Dilute the Pethidine-d5 stock solution with

50:50 methanol:water.

Calibration Standards and QCs: Spike blank human plasma with the appropriate working

standard solutions to achieve the desired concentrations for the calibration curve and QC

samples.

3. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample (blank, standard, QC, or unknown) in a 1.5 mL microcentrifuge

tube, add 10 µL of the 100 ng/mL internal standard working solution.

Vortex for 10 seconds.

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial.

Inject 5 µL into the LC-MS/MS system.

Visualization of Experimental Workflow
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Sample Preparation LC-MS/MS Analysis Data Processing

1. 100 µL Plasma Sample 2. Add 10 µL Internal Standard 3. Vortex 4. Add 300 µL Acetonitrile 5. Vortex 6. Centrifuge 7. Transfer Supernatant 8. Inject 5 µL 9. LC Separation
(C18 Column)

10. MS/MS Detection
(ESI+, MRM) 11. Quantification

Click to download full resolution via product page

Caption: LC-MS/MS workflow for Morpheridine analysis.

Metabolic Pathway of Related Opioids
While the specific metabolic pathway of Morpheridine is not extensively documented, it is

structurally related to pethidine. Pethidine is primarily metabolized in the liver via hydrolysis to

pethidinic acid or N-demethylation to normeperidine, which is then hydrolyzed and conjugated.

A similar pathway involving N-dealkylation and hydrolysis can be anticipated for Morpheridine.
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Caption: Proposed metabolic pathway for Morpheridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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